Cas no 569667-89-6 (2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide)

• Product Name: 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide
• CAS No: 569667-89-6
• MF: C₇H₆Br₂ClNO
• MW: 315.389639377594
• MDL: MFCD13192035
• CID: 822465
• PubChem ID: 16720430
• Update Time: 2025-07-21

2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-chloropyridin-4-yl)ethanone hydrobromide
• 2-BROMO-1-(2-CHLOROPYRIDIN-4-YL)ETHANONE HBR
• AGN-PC-014SJ6
• AK-90229
• ANW-66976
• CTK8C1614
• KB-228539
• 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide
• MFCD13192035
• 2-Bromo-1-(2-chloro-pyridin-4-yl)-ethanone hydrobromide
• 2-bromo-1-(2-chloropyridin-4-yl)ethanone;hydrobromide
• DB-072229
• CS-0317617
• 2-Bromo-1-(2-chloro-pyridin-4-yl)ethanone hydrobromide
• 569667-89-6
• Ethanone, 2-bromo-1-(2-chloro-4-pyridinyl)-, hydrobromide
• SCHEMBL3610950
• DTXSID90587350
• 2-bromo-1-(2-chloropyridin-4-yl)ethanonehydrobromide
• 2-bromo-1-(2-chloropyridin-4-yl)ethanone,hydrobromide
• 2-bromo-1-(2-chloropyridin-4-yl)ethan-1-one hydrobromide
• 2-Bromo-1-(2-chloropyridin-4-yl)ethan-1-one--hydrogen bromide (1/1)
• AKOS016008234
• REXIGZGIILHEHG-UHFFFAOYSA-N

• MDL： MFCD13192035
• Inchi： 1S/C7H5BrClNO.BrH/c8-4-6(11)5-1-2-10-7(9)3-5;/h1-3H,4H2;1H
• InChI Key： REXIGZGIILHEHG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN=C(C=1)Cl)=O.Br

Computed Properties

• Exact Mass: 312.85000
• Monoisotopic Mass: 312.85047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.27070

Additional information on 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide

Introduction to 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide (CAS No. 569667-89-6) and Its Emerging Applications in Chemical Biology

The compound 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide (CAS No. 569667-89-6) represents a fascinating molecular entity with significant potential in the realm of chemical biology and drug discovery. This heterocyclic ketone derivative, characterized by its bromo and chloro substituents on a pyridine ring, has garnered attention due to its structural versatility and biological activity. The hydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological research.

At the core of its utility lies the synergistic interplay between its aromatic system and functional groups. The 2-chloro-4-pyridyl moiety serves as a privileged scaffold, frequently employed in medicinal chemistry to modulate receptor interactions and enzyme inhibition. Meanwhile, the bromo substituent on the ethyl ketone backbone introduces reactivity that is amenable to further derivatization, enabling the construction of complex molecular architectures. These features have positioned this compound as a cornerstone in the development of novel therapeutic agents.

Recent advancements in computational chemistry have further illuminated the pharmacophoric properties of 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide. Molecular docking studies have revealed its high affinity for various biological targets, including kinases and transcription factors, which are pivotal in cancer metabolism and inflammatory pathways. Notably, computational models suggest that the compound can engage with these targets through multiple binding modes, enhancing its potential as a multitargeted therapeutic.

In parallel, experimental investigations have begun to unravel the mechanistic underpinnings of its biological effects. Preliminary in vitro assays indicate that this compound exhibits inhibitory activity against certain kinases, potentially disrupting aberrant signaling cascades implicated in tumor progression. The presence of both bromo and chloro groups allows for selective modulation of protein-protein interactions, which is critical for developing drugs with improved selectivity profiles.

The hydrobromide salt form of this compound has been particularly advantageous in formulation studies. Its enhanced solubility facilitates efficient delivery systems, which is a critical consideration for drug development. Furthermore, stability studies have demonstrated that the hydrobromide salt remains robust under various storage conditions, ensuring consistent quality for research applications.

One of the most intriguing aspects of 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide is its role as a building block in medicinal chemistry. Researchers have leveraged its structural motifs to design analogs with enhanced potency or altered pharmacokinetic properties. For instance, modifications at the pyridine ring or the ketone moiety have yielded derivatives with improved bioavailability and reduced off-target effects. These findings underscore the compound's significance as a scaffold for structure-activity relationship (SAR) studies.

The intersection of synthetic organic chemistry and biocatalysis has also provided novel avenues for exploring derivatives of this compound. Enzymatic approaches have been employed to introduce chiral centers or alter functional group patterns with high precision. Such methods align with green chemistry principles by minimizing waste and reducing reliance on harsh reagents.

Looking ahead, the integration of machine learning models with experimental data promises to accelerate the discovery process involving 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide. Predictive algorithms can identify optimal synthetic routes or predict biological activity based on structural features, thereby streamlining drug development pipelines. This interdisciplinary approach holds promise for accelerating the transition from bench research to clinical applications.

The versatility of this compound extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool in materials science, particularly in designing functional materials with tailored electronic properties. The bromo and chloro substituents serve as handles for further functionalization, enabling the creation of polymers or nanoparticles with specific functionalities.

Ethical considerations are also paramount when evaluating compounds like 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide. Responsible research practices ensure that derivatives are developed with minimal environmental impact and maximum therapeutic benefit. Collaborative efforts between academia and industry are essential to uphold these standards while fostering innovation.

In conclusion, 2-bromo-1-(2-chloro-4-pyridyl)ethanone;hydrobromide (CAS No. 569667-89-6) exemplifies how molecular design can drive advancements across multiple scientific disciplines. Its unique structural attributes, coupled with emerging computational and experimental methodologies, position it as a key player in modern chemical biology and drug discovery efforts.